Cas no 34524-96-4 (1,4-Naphthalenedione,2-methyl-, radical ion(1-))

• Product Name: 1,4-Naphthalenedione,2-methyl-, radical ion(1-)
• CAS No: 34524-96-4
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 294931
• Update Time: 2026-05-14

1,4-Naphthalenedione,2-methyl-, radical ion(1-) Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-, radical ion(1-)
• 2-Methyl-1,4-naphthoquinone radical ion(1-)
• 2-Methyl-1,4-naphthoquinoneradical anion
• 2-Methyl-1,4-naphthosemiquinone
• Menadione semiquinone radical ion(1-)
• Menaquinone radical anion(1-)
• Vitamin K3 radical anion
• Vitamin K3 semiquinone

• Inchi： InChI=1S/C11H8O2/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13/h2-6H,1H3
• InChI Key： MJVAVZPDRWSRRC-UHFFFAOYSA-N
• SMILES： CC1=CC(=O)C2=CC=CC=C2C1=O

Computed Properties

• Exact Mass: 172.05243
• Monoisotopic Mass: 172.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.1

Experimental Properties

• Melting Point: 105-107 deg C